N-[3-(1-hydroxyethyl)phenyl]-3-phenylpropanamide

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: N-[3-(1-hydroxyethyl)phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C17H19NO2/c1-13(19)15-8-5-9-16(12-15)18-17(20)11-10-14-6-3-2-4-7-14/h2-9,12-13,19H,10-11H2,1H3,(H,18,20)
• InChI Key: JMSALBFTKSSAGA-UHFFFAOYSA-N
• SMILES: CC(C1=CC(=CC=C1)NC(=O)CCC2=CC=CC=C2)O

Description

N-[3-(1-hydroxyethyl)phenyl]-3-phenylpropanamide, also known as N-phenyl-3-(1-hydroxyethyl)propanamide (NPP), is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. This compound belongs to the class of amides and is known for its analgesic and anti-inflammatory effects. In

Mechanism of Action

The exact mechanism of action of NPP is not fully understood. However, it is believed to exert its therapeutic effects by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and norepinephrine. NPP has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme responsible for the production of inflammatory mediators.
Biochemical and Physiological Effects:
NPP has been found to affect various biochemical and physiological processes in the body. It has been shown to increase the levels of certain neurotransmitters such as serotonin and dopamine, which are involved in the regulation of mood and behavior. NPP has also been found to decrease the levels of inflammatory mediators such as prostaglandins, which are responsible for pain and inflammation.

Advantages and Limitations for Lab Experiments

NPP has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. NPP is also highly selective in its action, which makes it a useful tool for studying specific biochemical and physiological processes. However, the use of NPP in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of NPP. One potential area of research is the development of novel analogs of NPP with improved solubility and bioavailability. Another area of research is the investigation of the potential use of NPP in the treatment of neurological and psychiatric disorders. Additionally, further studies are needed to fully understand the mechanism of action of NPP and its effects on various biochemical and physiological processes in the body.
Conclusion:
In conclusion, N-[3-(1-hydroxyethyl)phenyl]-3-phenylpropanamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic properties. The synthesis of NPP involves the condensation of 3-(1-hydroxyethyl)phenylacetic acid with phenyl isocyanate in the presence of a suitable catalyst. NPP has been extensively studied for its potential therapeutic properties, including its analgesic and anti-inflammatory effects. The exact mechanism of action of NPP is not fully understood, but it is believed to modulate the activity of certain neurotransmitters and inhibit the activity of cyclooxygenase-2. NPP has several advantages for use in lab experiments, but its use is limited by its low solubility in water. There are several future directions for the study of NPP, including the development of novel analogs and investigation of its potential use in the treatment of neurological and psychiatric disorders.

Synthesis Methods

The synthesis of NPP involves the condensation of 3-(1-hydroxyethyl)phenylacetic acid with phenyl isocyanate in the presence of a suitable catalyst. The reaction results in the formation of NPP, which can be purified using various methods such as recrystallization, chromatography, and distillation. The purity of NPP is crucial for its use in scientific research.

Scientific Research Applications

NPP has been extensively studied for its potential therapeutic properties. It has been shown to possess analgesic and anti-inflammatory effects, making it a promising candidate for the treatment of pain and inflammation-related disorders. NPP has also been found to exhibit anticonvulsant, antidepressant, and anxiolytic properties, suggesting its potential use in the treatment of neurological and psychiatric disorders.